Cas no 58876-19-0 (1H-1,2,4-Triazole, 3-(1,1-dimethylethyl)-5-(methylthio)-)

1H-1,2,4-Triazole, 3-(1,1-dimethylethyl)-5-(methylthio)- structure
58876-19-0 structure
Product Name:1H-1,2,4-Triazole, 3-(1,1-dimethylethyl)-5-(methylthio)-
CAS No:58876-19-0
MF:C7H13N3S
MW:171.263219594955
CID:335426
PubChem ID:2743068
Update Time:2025-04-19

1H-1,2,4-Triazole, 3-(1,1-dimethylethyl)-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 3-(1,1-dimethylethyl)-5-(methylthio)-
    • 5-tert-butyl-3-methylsulfanyl-1H-1,2,4-triazole
    • 3-tert.butyl-5-methylthio-4H-1,2,4-triazole
    • SCHEMBL9344428
    • 58876-19-0
    • SR-01000639361-1
    • CCG-49943
    • DTXSID70372468
    • OONCLQJWVPFMKP-UHFFFAOYSA-N
    • Z335958168
    • SCHEMBL6964008
    • CHEMBL1935515
    • 3-tert.butyl-5-methylthio-1,2,4-4H-triazole
    • Inchi: 1S/C7H13N3S/c1-7(2,3)5-8-6(11-4)10-9-5/h1-4H3,(H,8,9,10)
    • InChI Key: OONCLQJWVPFMKP-UHFFFAOYSA-N
    • SMILES: S(C)C1=NNC(C(C)(C)C)=N1

Computed Properties

  • Exact Mass: 171.08301860g/mol
  • Monoisotopic Mass: 171.08301860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66.9Ų
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